Cas no 1207017-63-7 (1-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-3-(trifluoromethyl)phenylurea)

• Product Name: 1-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-3-(trifluoromethyl)phenylurea
• CAS No: 1207017-63-7
• MF: C₁₉H₂₂F₃N₃O₂
• MW: 381.392095088959
• CID: 6185394
• PubChem ID: 45504461
• Update Time: 2025-06-08

1-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-3-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-3-(trifluoromethyl)phenylurea
• AKOS024520511
• 1-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-[3-(trifluoromethyl)phenyl]urea
• 1-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea
• 1207017-63-7
• 1-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-3-[3-(trifluoromethyl)phenyl]urea
• F5831-6877
• VU0522240-1

• Inchi： 1S/C19H22F3N3O2/c20-19(21,22)15-3-1-4-16(11-15)24-18(26)23-12-14-6-8-25(9-7-14)13-17-5-2-10-27-17/h1-5,10-11,14H,6-9,12-13H2,(H2,23,24,26)
• InChI Key： JNSANEGXCUUYMK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(NCC1CCN(CC2=CC=CO2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 381.16641144g/mol
• Monoisotopic Mass: 381.16641144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-3-(trifluoromethyl)phenylurea

Comprehensive Overview of 1-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-(3-(trifluoromethyl)phenylurea (CAS No. 1207017-63-7)

The compound 1-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-(3-(trifluoromethyl)phenylurea, identified by its CAS No. 1207017-63-7, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the furan-2-yl and trifluoromethylphenyl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a small molecule inhibitor or modulator in drug discovery, given its ability to interact with specific biological targets.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where compounds like 1-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-(3-(trifluoromethyl)phenylurea play a pivotal role. The incorporation of the piperidine ring further enhances its pharmacokinetic properties, making it a subject of intense study in medicinal chemistry.

One of the most frequently searched questions in scientific databases and AI-driven platforms revolves around the synthetic routes and scalability of such compounds. The synthesis of CAS No. 1207017-63-7 typically involves multi-step organic reactions, including amide coupling and reductive amination, which are well-documented in the literature. Researchers are also exploring green chemistry approaches to optimize its production, reflecting the broader industry shift toward sustainable synthesis.

The structure-activity relationship (SAR) of this compound is another hot topic among scientists. Its urea linkage and furan heterocycle contribute to its binding affinity with various enzymes and receptors, making it a versatile scaffold for drug design. Recent studies have highlighted its potential in addressing neurodegenerative diseases and inflammatory conditions, areas where unmet medical needs remain high.

From an SEO perspective, keywords such as "furan-2-yl derivatives", "trifluoromethylphenyl urea analogs", and "piperidine-based therapeutics" are highly relevant. These terms align with user queries on platforms like Google Scholar and PubMed, where professionals seek insights into novel chemical entities and their applications. Additionally, the compound's CAS number is often used as a unique identifier in patent searches and regulatory submissions, further emphasizing its importance.

In the context of agrochemical innovation, 1-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-(3-(trifluoromethyl)phenylurea has shown promise as a pesticide intermediate. Its heterocyclic framework and electron-withdrawing groups enhance its stability and efficacy, addressing challenges like pest resistance and environmental persistence. This dual utility in pharma and agro sectors underscores its multidisciplinary appeal.

As the scientific community continues to explore the frontiers of chemical biology, compounds like CAS No. 1207017-63-7 will remain at the forefront of innovation. Their ability to bridge theoretical research and practical applications makes them invaluable tools for advancing human health and agricultural productivity. Future studies will likely focus on optimizing their selectivity and safety profiles, ensuring they meet the rigorous standards of modern science.